Cas no 1242-28-0 (3,5-Pyrazolidinedione,4-butyl-1,2-bis(3-hydroxyphenyl)-)

• Product name: 3,5-Pyrazolidinedione,4-butyl-1,2-bis(3-hydroxyphenyl)-
• CAS No: 1242-28-0
• MF: C₁₉H₂₀N₂O₄
• MW: 340.3731
• CID: 204001
• PubChem ID: 121428

3,5-Pyrazolidinedione,4-butyl-1,2-bis(3-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione,4-butyl-1,2-bis(3-hydroxyphenyl)-
• 4-butyl-1,2-bis(3-hydroxyphenyl)pyrazolidine-3,5-dione
• G 27463
• BRN 0327720
• 1242-28-0
• 1,2-(Di-m-hydroxyphenyl)-3,5-dioxo-4-n-butylpyrazolidin [German]
• 1,2-(Di-m-hydroxyphenyl)-3,5-dioxo-4-n-butylpyrazolidin
• 1,2-Bis(m-hydroxyphenyl)-4-butyl-3,5-pyrazolidinedione
• 3,5-Pyrazolidinedione, 1,2-bis(m-hydroxyphenyl)-4-butyl-
• DTXSID40154238

• Inchi： InChI=1S/C19H20N2O4/c1-2-3-10-17-18(24)20(13-6-4-8-15(22)11-13)21(19(17)25)14-7-5-9-16(23)12-14/h4-9,11-12,17,22-23H,2-3,10H2,1H3
• InChI Key： VKZRALJXXAVKJL-UHFFFAOYSA-N
• SMILES： CCCCC1C(=O)N(C2=CC=CC(O)=C2)N(C2=CC=CC(O)=C2)C1=O

Computed Properties

• Exact Mass: 340.1424
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 81.08